Cas no 94086-48-3 (Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI))

• Product Name: Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
• CAS No: 94086-48-3
• MF: C₃₂H₆₀O₈Zr
• MW: 664.038010597229
• CID: 808180
• PubChem ID: 44145542
• Update Time: 2025-04-19

Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
• zirconium tetra(dimethylhexanoate)
• Dimethylhexanoic acid,zirconium salt
• 94086-48-3
• EINECS 301-836-1
• Dimethylhexanoic acid, zirconium salt
• DTXSID60916577
• Zirconium(4+) tetrakis(2,2-dimethylhexanoate)
• 93983-70-1
• EINECS 301-324-8

• Inchi： 1S/4C8H16O2.Zr/c4*1-4-5-6-8(2,3)7(9)10;/h4*4-6H2,1-3H3,(H,9,10);/q;;;;+4/p-4
• InChI Key： NZLIUBMNCNJISK-UHFFFAOYSA-J
• SMILES： [Zr+4].[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O

Computed Properties

• Exact Mass: 662.333518g/mol
• Monoisotopic Mass: 662.333518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 111
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų